Cas no 17514-70-4 (7-Bromo-3-methylbenzobthiophene)
17514-70-4 structure
Product Name:7-Bromo-3-methylbenzobthiophene
CAS No:17514-70-4
MF:C9H7BrS
MW:227.120880365372
CID:122385
PubChem ID:17750035
Update Time:2025-04-18
7-Bromo-3-methylbenzobthiophene Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-3-methylbenzo[b]thiophene
- 7-bromo-3-methyl-1-benzothiophene
- 7-bromo-3-methyl-Benzo[b]thiophene
- Benzo[b]thiophene,7-bromo-3-methyl-
- 3-methyl-7-bromobenzothiophene
- 7-Brom-3-methylbenzo<b>thiophen
- 7-bromo-3-methylbenzothiophene
- ZECXKOZLYDEAIE-UHFFFAOYSA-N
- Benzo[b]thiophene, 7-bromo-3-methyl-
- DTXSID50590188
- Z1269175775
- AKOS015909384
- FT-0699320
- SCHEMBL2091920
- 17514-70-4
- EN300-175939
- 7-Bromo-3-methylbenzobthiophene
-
- Inchi: 1S/C9H7BrS/c1-6-5-11-9-7(6)3-2-4-8(9)10/h2-5H,1H3
- InChI Key: ZECXKOZLYDEAIE-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1SC=C2C
Computed Properties
- Exact Mass: 225.94500
- Monoisotopic Mass: 225.945184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 4
Experimental Properties
- Density: 1.561
- Boiling Point: 302.3 °C at 760 mmHg
- Flash Point: 136.6 °C
- Refractive Index: 1.68
- PSA: 28.24000
- LogP: 3.97220
7-Bromo-3-methylbenzobthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Bromo-3-methylbenzobthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM373612-1g |
7-Bromo-3-methylbenzo[b]thiophene |
17514-70-4 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Enamine | EN300-175939-0.05g |
7-bromo-3-methyl-1-benzothiophene |
17514-70-4 | 95% | 0.05g |
$118.0 | 2023-09-20 | |
| Enamine | EN300-175939-0.1g |
7-bromo-3-methyl-1-benzothiophene |
17514-70-4 | 95% | 0.1g |
$176.0 | 2023-09-20 | |
| Enamine | EN300-175939-0.25g |
7-bromo-3-methyl-1-benzothiophene |
17514-70-4 | 95% | 0.25g |
$252.0 | 2023-09-20 | |
| Enamine | EN300-175939-0.5g |
7-bromo-3-methyl-1-benzothiophene |
17514-70-4 | 95% | 0.5g |
$457.0 | 2023-09-20 | |
| Enamine | EN300-175939-1.0g |
7-bromo-3-methyl-1-benzothiophene |
17514-70-4 | 95% | 1g |
$584.0 | 2023-05-03 | |
| Enamine | EN300-175939-2.5g |
7-bromo-3-methyl-1-benzothiophene |
17514-70-4 | 95% | 2.5g |
$1147.0 | 2023-09-20 | |
| Enamine | EN300-175939-5.0g |
7-bromo-3-methyl-1-benzothiophene |
17514-70-4 | 95% | 5g |
$1695.0 | 2023-05-03 | |
| Enamine | EN300-175939-10.0g |
7-bromo-3-methyl-1-benzothiophene |
17514-70-4 | 95% | 10g |
$2516.0 | 2023-05-03 | |
| TRC | B293130-10mg |
7-Bromo-3-methylbenzo[b]thiophene |
17514-70-4 | 10mg |
$ 50.00 | 2022-06-01 |
7-Bromo-3-methylbenzobthiophene Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
17514-70-4 (7-Bromo-3-methylbenzobthiophene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent